The nature of the methylamine–MAPbI3 complex: fundamentals of gas-induced perovskite liquefaction and crystallization†
Journal of Materials Chemistry A Pub Date: 2020-04-28 DOI: 10.1039/D0TA02494E
Abstract
The liquefaction and recrystallization of CH3NH3PbI3 perovskite with methylamine – MA0/CH3NH2 gas in solar cells have been intensively studied in the past years, yet the exact mechanisms remained hypothesized and unclear due to lack of experimental evidence. The investigation presented in this work connects the interatomic bonding in the methylamine–MAPbI3 complex during liquefaction and recrystallization with the crystal morphology and the lifetime of photo-generated carriers in planar and mesoporous layer structures. Raman shift analysis and XRD structural investigation have been performed, showing that MA0 gas forms a complex with MAPbI3via chemisorption of gas molecules to the perovskite crystal surface by replacing I− atoms in the PbI6 octahedra and via coordination of MA+. Through real-time photoluminescence, the changes in bonding during the liquid–solid transition are related to the radiative charge carrier recombination during the liquefaction and recrystallization. We found that the amount of MA0 gas reacting with perovskite determines the crystal morphology, pore-filling and, most importantly, the charge carrier lifetime.
Recommended Literature
- [1] New halo(pseudohalo)cadmates templated by protonatated N-heterocyclic/diamine molecules†
- [2] Highly enantioselective and recyclable organocatalytic Michael addition of malonates to α,β-unsaturated aldehydes in aqueous media†
- [3] Synergistic assembly of hyperbranched polyethylenimine and fatty acids leading to unusual supramolecular nanocapsules†
- [4] Tunable hydrocarbon adsorption based on a zeolitic imidazolate framework in the sodalite topology†
- [5] Macrocyclic dinuclear silver(i) complexes based on bis(N-heterocyclic carbene) ligands: synthesis and structural studies†
- [6] Structural transformations in zopiclone
- [7] Multicomponent approaches to 8-carboxylnaphthyl-functionalized pyrazolo[3,4-b]pyridine derivatives†
- [8] Application of the uranyl salt method to the determination of arsenic by the oxygen flask technique
- [9] Intercalation and reactions of CO under single layer graphene/Ni(111): the role of vacancies
- [10] Peroxidase mimicking DNAzymes degrade graphene oxide†
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 14351-66-7
-
CAS no.: 16817-43-9
